Cas no 219715-40-9 (2,4-dimethoxypyridine-3-sulfonyl chloride)

2,4-Dimethoxypyridine-3-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its key advantages include high reactivity due to the electron-rich dimethoxy-substituted pyridine ring, which facilitates efficient sulfonylation under mild conditions. The compound is valuable in pharmaceutical and agrochemical research for modifying amines, alcohols, and other nucleophiles. Its stability and selectivity make it suitable for complex transformations, ensuring reliable yields. The presence of methoxy groups enhances solubility in common organic solvents, simplifying reaction workup. This reagent is particularly useful in peptide chemistry and the synthesis of sulfonamides, offering a robust tool for advanced synthetic applications.

2,4-dimethoxypyridine-3-sulfonyl chloride structure

219715-40-9 structure

Product Name:2,4-dimethoxypyridine-3-sulfonyl chloride

CAS No:219715-40-9

MF:C₇H₈ClNO₄S

MW:237.660719871521

CID:6110887

PubChem ID:23228200

Update Time:2025-10-29

2,4-dimethoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2,4-dimethoxypyridine-3-sulfonyl chloride
- AKOS006334341
- 219715-40-9
- SCHEMBL7864574
- EN300-1988773
- Inchi： 1S/C7H8ClNO4S/c1-12-5-3-4-9-7(13-2)6(5)14(8,10)11/h3-4H,1-2H3
- InChI Key： OWZRNKPTVDTVKC-UHFFFAOYSA-N
- SMILES： ClS(C1C(=NC=CC=1OC)OC)(=O)=O

Computed Properties

Exact Mass: 236.9862566g/mol
Monoisotopic Mass: 236.9862566g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 73.9Å²

2,4-dimethoxypyridine-3-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1988773-0.05g	2,4-dimethoxypyridine-3-sulfonyl chloride	219715-40-9	0.05g	$1452.0	2023-09-16
Enamine	EN300-1988773-0.1g	2,4-dimethoxypyridine-3-sulfonyl chloride	219715-40-9	0.1g	$1521.0	2023-09-16
Enamine	EN300-1988773-0.25g	2,4-dimethoxypyridine-3-sulfonyl chloride	219715-40-9	0.25g	$1591.0	2023-09-16
Enamine	EN300-1988773-0.5g	2,4-dimethoxypyridine-3-sulfonyl chloride	219715-40-9	0.5g	$1660.0	2023-09-16
Enamine	EN300-1988773-1.0g	2,4-dimethoxypyridine-3-sulfonyl chloride	219715-40-9	1g	$1729.0	2023-06-03
Enamine	EN300-1988773-2.5g	2,4-dimethoxypyridine-3-sulfonyl chloride	219715-40-9	2.5g	$3389.0	2023-09-16
Enamine	EN300-1988773-5.0g	2,4-dimethoxypyridine-3-sulfonyl chloride	219715-40-9	5g	$5014.0	2023-06-03
Enamine	EN300-1988773-10.0g	2,4-dimethoxypyridine-3-sulfonyl chloride	219715-40-9	10g	$7435.0	2023-06-03
Enamine	EN300-1988773-1g	2,4-dimethoxypyridine-3-sulfonyl chloride	219715-40-9	1g	$1729.0	2023-09-16
Enamine	EN300-1988773-5g	2,4-dimethoxypyridine-3-sulfonyl chloride	219715-40-9	5g	$5014.0	2023-09-16